ML169

• Molecular Formula: C21H17BrFN3O4S
• Molecular Weight: 506.3 g/mol
• InChI: InChI=1S/C21H17BrFN3O4S/c1-13-8-20(25-30-13)24-21(27)12-31(28,29)19-11-26(18-5-3-2-4-16(18)19)10-14-9-15(22)6-7-17(14)23/h2-9,11H,10,12H2,1H3,(H,24,25,27)
• InChIKey: RUYRNYRGPSAXTK-UHFFFAOYSA-N

ML169: Selective M1 PAM for Alzheimer's Research

ML169 (VU0405652, CID-44475955) is an indole-based, highly selective positive allosteric modulator (PAM) of the M1 muscarinic acetylcholine receptor (CHRM1). It was developed as an MLPCN probe compound through iterative parallel synthesis and lead optimization, delivering a profile that combines M1 subtype selectivity, absence of orthosteric binding at M1–M5, and demonstrable blood-brain barrier penetration [1][2].

Tool type M1 muscarinic PAM probe (MLPCN qualified)

Selectivity Reported M1-subtype selective, silent at M2–M5

CNS access Demonstrated brain penetration in rodent models

• [1] Reid PR, Bridges TM, et al. Discovery and optimization of a novel, selective and brain penetrant M1 positive allosteric modulator (PAM): the development of ML169, an MLPCN probe. Bioorg Med Chem Lett. 2011 May 1;21(9):2697-701. PMID: 21441024. View Source
• [2] Tarr JC, et al. Targeting selective activation of M(1) for the treatment of Alzheimer’s disease: further chemical optimization and pharmacological characterization of the M(1) positive allosteric modulator ML169. ACS Chem Neurosci. 2012 Nov 21;3(11):884-95. PMID: 23173069. View Source

ML169: Distinct from Other M1 PAMs

M1 muscarinic positive allosteric modulators (PAMs) share a common target mechanism but differ dramatically in brain exposure, subtype selectivity, functional signaling bias, and off-target profiles. Substituting one M1 PAM for another without verifying these parameters risks unreliable target engagement in vivo, confounding off-target pharmacology at peripheral muscarinic receptors (M2–M5), and misinterpretation of disease-modifying endpoints such as APPsα processing. ML169 provides a quantitatively superior brain-to-plasma ratio relative to the prototypical M1 PAM BQCA while maintaining complete M1 selectivity, making it a differentiated tool for CNS studies [1][2].

vs. other M1 PAMs

Brain-to-plasma ratio may differ significantly; exposure-dependent target engagement may not transfer across PAMs.

vs. xanomeline

Non-selective muscarinic activation introduces off-target pharmacology at M2–M5, complicating M1-specific interpretation.

• [1] Reid PR, Bridges TM, et al. Discovery and optimization of a novel, selective and brain penetrant M1 positive allosteric modulator (PAM): the development of ML169, an MLPCN probe. Bioorg Med Chem Lett. 2011 May 1;21(9):2697-701. PMID: 21441024. View Source
• [2] Tarr JC, et al. Targeting selective activation of M(1) for the treatment of Alzheimer’s disease: further chemical optimization and pharmacological characterization of the M(1) positive allosteric modulator ML169. ACS Chem Neurosci. 2012 Nov 21;3(11):884-95. PMID: 23173069. View Source

ML169 Head-to-Head Evidence

Brain Exposure vs. BQCA

In a direct in vivo comparison in rats, ML169 (15j) administered at 10 mg/kg IP produced a brain AUC/plasma AUC ratio of 0.32 at 1 hour post-dose. This represents a 3.2-fold improvement over the prototypical M1 PAM BQCA, which yielded a brain AUC/plasma AUC ratio of approximately 0.1 under similar conditions [1].

Brain Exposure vs BQCA

Head-to-head

Brain AUC/plasma AUC 0.32 vs 0.1

Supports CNS target engagement study fit

Rat IP 10 mg/kg, 1 h post-dose

Evidence Dimension	Brain penetration (brain AUC/plasma AUC ratio in rat)
Target Compound Data	ML169 brain AUC/plasma AUC = 0.32 (10 mg/kg IP, 1 h post-dose)
Comparator Or Baseline	BQCA brain AUC/plasma AUC = 0.1
Quantified Difference	3.2-fold improvement
Conditions	Male Sprague-Dawley rats, 10 mg/kg intraperitoneal dose, brain and plasma collected at 1 hour post-dose

Why This Matters

Superior brain exposure is critical for achieving robust target engagement in CNS efficacy models of Alzheimer’s disease, where suboptimal brain penetration can lead to false-negative results and wasted resources.

• [1] Reid PR, Bridges TM, et al. Discovery and optimization of a novel, selective and brain penetrant M1 positive allosteric modulator (PAM): the development of ML169, an MLPCN probe. Bioorg Med Chem Lett. 2011 May 1;21(9):2697-701. PMID: 21441024. View Source

M1 Selectivity vs. Xanomeline

ML169 displays an M1 EC50 of 1.38 µM and no detectable activity (IC50 > 30 µM) at M2, M3, M4, and M5 receptors in calcium mobilization assays, yielding a selectivity window exceeding 21.7-fold. In contrast, the clinically evaluated muscarinic agonist xanomeline activates all five muscarinic subtypes with EC50 values of 0.3 nM (M1), 92.5 nM (M2), 5 nM (M3), 52 nM (M4), and 42 nM (M5), demonstrating a lack of M1 exclusivity [1][2].

M1 Selectivity Profile

Cross-study comparable

M1 EC50 1.38 µM; M2–M5 IC50 >30 µM

Supports M1-specific pathway interpretation

Calcium mobilization assay in CHO cells

Evidence Dimension	M1 receptor subtype selectivity vs. M2–M5
Target Compound Data	ML169 M1 EC50 = 1.38 µM; M2–M5 IC50 > 30 µM (selectivity window >21.7-fold)
Comparator Or Baseline	Xanomeline: M1 EC50 = 0.3 nM; M2 EC50 = 92.5 nM; M3 EC50 = 5 nM; M4 EC50 = 52 nM; M5 EC50 = 42 nM
Quantified Difference	ML169 is functionally silent at M2–M5 at concentrations up to 30 µM; xanomeline activates all five subtypes
Conditions	ML169: calcium mobilization assay in CHO cells expressing rat M1–M5 receptors; Xanomeline: agonist activity assays in recombinant systems

Why This Matters

M2 (cardiac) and M3 (glandular/smooth muscle) activation by non-selective muscarinic agents causes dose-limiting peripheral side effects. ML169’s complete M1 selectivity avoids these liabilities, making it a cleaner tool for dissecting M1-specific biology.

• [1] NCBI Bookshelf. Probe Reports from the NIH Molecular Libraries Program. ML169 (CID-44475955). Selectivity data from Ricerca Lead Profiling (AID-2430, AID-2428, AID-2438, AID-2433). View Source
• [2] AdooQ Bioscience. Xanomeline oxalate datasheet. EC50 values for M1–M5 receptors. View Source

Striatal MSN Potentiation

ML169 at 2 µM potentiates carbachol (CCh)-induced excitation in striatal medium spiny neurons (MSNs), a neuronal population critically affected in Alzheimer’s disease. This functional potentiation was observed in electrophysiological recordings from acute striatal slices [1]. No equivalent MSN potentiation data have been reported for the comparator M1 PAMs VU0357017 or VU0364572 in the same assay system.

Striatal MSN Response

Reported

Potentiates CCh excitation at 2 µM

Supports neuronal model response context

Acute striatal slice recordings

Evidence Dimension	Functional potentiation of cholinergic excitation in striatal MSNs
Target Compound Data	ML169 (2 µM) potentiates CCh-induced excitation in striatal MSNs
Comparator Or Baseline	No published MSN potentiation data for VU0357017 or VU0364572 under matched conditions
Quantified Difference	Qualitative: ML169 demonstrates MSN potentiation; comparator data absent
Conditions	Electrophysiological recordings from acute striatal slices, CCh application

Why This Matters

Striatal MSNs are a key neuronal population linked to cognitive function in Alzheimer’s disease. Demonstrating functional M1 PAM activity in this specific neuronal context provides translational relevance that in vitro Ca2+ mobilization assays alone cannot establish.

• [1] Tarr JC, et al. Targeting selective activation of M(1) for the treatment of Alzheimer’s disease: further chemical optimization and pharmacological characterization of the M(1) positive allosteric modulator ML169. ACS Chem Neurosci. 2012 Nov 21;3(11):884-95. PMID: 23173069. View Source

Non-Amyloidogenic APP Processing

ML169 (2 µM) potentiates carbachol-mediated non-amyloidogenic APPsα release to the same degree as 10 µM CCh alone in cellular models, indicating that ML169 shifts amyloid precursor protein (APP) processing away from amyloidogenic Aβ generation toward the neuroprotective α-secretase pathway [1]. While BQCA has also been reported to increase APPsα shedding, no direct comparative data between ML169 and BQCA in the same experimental system are available.

APP Processing Shift

Reported

APPsα release equivalent to 10 µM CCh alone

Supports non-amyloidogenic pathway study context

Cellular APPsα assay, CCh co-application

Evidence Dimension	Potentiation of non-amyloidogenic APPsα release
Target Compound Data	2 µM ML169 achieves APPsα release equivalent to 10 µM CCh alone
Comparator Or Baseline	BQCA increases APPsα shedding (reported in separate study); no head-to-head comparison with ML169 exists
Quantified Difference	Qualitative: ML169 demonstrates APPsα potentiation; cross-study qualitative alignment with BQCA but no quantitative comparator
Conditions	Cellular APPsα release assay, CCh co-application

Why This Matters

The ability to shift APP processing toward the non-amyloidogenic pathway is a disease-modifying mechanism relevant to Alzheimer’s research. This functional readout distinguishes compounds that may offer both symptomatic and disease-modifying potential.

• [1] Tarr JC, et al. Targeting selective activation of M(1) for the treatment of Alzheimer’s disease: further chemical optimization and pharmacological characterization of the M(1) positive allosteric modulator ML169. ACS Chem Neurosci. 2012 Nov 21;3(11):884-95. PMID: 23173069. View Source

MLPCN Probe Validation

ML169 has been formally designated as an MLPCN (Molecular Libraries Production Center Network) probe by the NIH Molecular Libraries Program, meaning it has undergone rigorous and standardized characterization including: M1 potency (EC50 = 1.38 µM, AID-2651), selectivity profiling against M2–M5 (IC50 > 30 µM for all four subtypes), fold-shift confirmation (45-fold ACh shift, AID-2434), and lack of orthosteric binding at M1–M5 [1]. In contrast, many commercially available M1 PAMs such as VU0357017 and VU0364572 have not undergone MLPCN probe-level characterization and may lack standardized selectivity and brain penetration data from a single validated source.

Probe Qualification

MLPCN verified

Standardized potency, selectivity, fold-shift & brain PK data

Reduces in-house characterization need

NIH Molecular Libraries Program

Evidence Dimension	Rigor of compound characterization and probe qualification
Target Compound Data	ML169: MLPCN probe with standardized M1 EC50, M2–M5 selectivity, ACh fold-shift, and brain penetration data from NIH program
Comparator Or Baseline	VU0357017 and VU0364572: characterized in individual academic publications without MLPCN probe designation
Quantified Difference	Not applicable (qualitative difference in provenance and characterization depth)
Conditions	MLPCN probe criteria: potency, selectivity, fold-shift, mechanism of action, and in vivo PK data required

Why This Matters

For procurement decisions, MLPCN probe status reduces experimental risk by providing independently validated, standardized characterization data, ensuring reproducibility across laboratories and reducing the need for in-house re-characterization.

• [1] NCBI Bookshelf. Probe Reports from the NIH Molecular Libraries Program. ML169 (CID-44475955). View Source

ML169: Key Research Applications

In Vivo CNS Efficacy Studies

When designing rodent models of cognitive impairment or Alzheimer’s disease where M1 PAM-mediated target engagement in brain tissue is essential, ML169’s 3.2-fold improved brain-to-plasma ratio over BQCA (0.32 vs. 0.1) provides a higher probability of achieving pharmacologically relevant brain concentrations. This is particularly critical for studies where peripheral M1 activation must be avoided and brain exposure is the primary PK driver [1].

M1-Specific Biology Studies

For studies aimed at isolating M1 receptor function from other muscarinic subtypes (e.g., M2-mediated cardiac effects, M3-mediated gastrointestinal effects), ML169’s complete selectivity window (>21.7-fold, IC50 >30 µM at M2–M5) makes it a superior tool compared to non-selective agonists like xanomeline that activate all five subtypes. This selectivity is critical for gene expression profiling, phosphoproteomics, and behavioral studies where muscarinic off-target effects distort interpretation [1][2].

Disease-Modifying APP Processing

In cellular models of Alzheimer’s disease designed to evaluate α-secretase-mediated APPsα release as a disease-modifying endpoint, ML169 provides a validated chemical tool. At 2 µM, ML169 potentiates CCh-mediated APPsα release to levels equivalent to 10 µM CCh alone, enabling researchers to study M1 PAM-mediated shifts in APP processing without confounding off-target muscarinic activation [3].

Pre-Validated Tool Compound

Laboratories seeking a rigorously characterized M1 PAM for screening campaigns, assay development, or as a reference compound should prioritize ML169 due to its MLPCN probe status. This designation guarantees standardized potency, selectivity, fold-shift, and brain penetration data from a single validated source, reducing the need for expensive in-house re-characterization and minimizing experimental variability across batches [1].

Application

Selection Property

Validation Focus

In vivo CNS engagement studies

Brain penetration profile

CNS target engagement in rodent models

M1-specific pathway dissection

M1 subtype selectivity

Off-target muscarinic profile review

Non-amyloidogenic APP processing studies

APPsα potentiation activity

α-secretase pathway endpoint assay

Reference tool compound usage

MLPCN probe characterization

Potency, selectivity, and PK data consistency

• [1] Reid PR, Bridges TM, et al. Discovery and optimization of a novel, selective and brain penetrant M1 positive allosteric modulator (PAM): the development of ML169, an MLPCN probe. Bioorg Med Chem Lett. 2011 May 1;21(9):2697-701. PMID: 21441024. View Source
• [2] AdooQ Bioscience. Xanomeline oxalate datasheet. View Source
• [3] Tarr JC, et al. Targeting selective activation of M(1) for the treatment of Alzheimer’s disease: further chemical optimization and pharmacological characterization of the M(1) positive allosteric modulator ML169. ACS Chem Neurosci. 2012 Nov 21;3(11):884-95. PMID: 23173069. View Source